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Compound of Interest

Compound Name: 1,4-Dichloro-2,5-dinitrobenzene
CAS No.: 17488-25-4
- J

1,4-Dichloro-2,5-dinitrobenzene (CAS No. 17488-25-4) is a dichlorinated and dinitrated
aromatic compound.[1][2][3][4][5][6] Its molecular structure, featuring two electron-withdrawing
nitro groups and two reactive chlorine atoms, makes it a highly valuable intermediate in
advanced organic synthesis.[2] Specifically, the nitro groups significantly lower the electron
density of the benzene ring, activating the chlorine atoms for nucleophilic aromatic substitution
(SNAr) reactions.[2] This reactivity allows for the systematic and controlled displacement of the
chlorine atoms by a variety of nucleophiles, a critical process in the synthesis of complex, multi-
functional molecules and active pharmaceutical ingredients (APIs).[2]

However, the same chemical properties that make this compound a useful synthetic building
block also impart significant health and environmental hazards. This guide offers a detailed
examination of its safety profile, intended for researchers, chemists, and drug development
professionals who handle this or structurally similar compounds. It synthesizes available data to
provide a comprehensive understanding of the associated risks and the necessary protocols
for its safe use, storage, and disposal.

It is critical to note that publicly available safety and toxicological data specifically for 1,4-
Dichloro-2,5-dinitrobenzene (CAS 17488-25-4) is limited. Therefore, this guide supplements
the available information with data from closely related and well-studied isomers, such as 1-
Chloro-2,4-dinitrobenzene (CAS 97-00-7) and 1,4-Dichloro-2-nitrobenzene (CAS 89-61-2). This
approach is taken due to the structural similarities and the likelihood of a comparable hazard
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profile. Any data not explicitly linked to CAS 17488-25-4 will be clearly identified to ensure
scientific transparency.

PART 1: Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards of chemical products. While a
specific, comprehensive GHS classification for 1,4-Dichloro-2,5-dinitrobenzene is not
consistently available across all databases, a hazard profile can be constructed based on the
known risks of its isomers, which are classified as highly toxic and environmentally hazardous.

Based on data for dinitrochlorobenzene and dichloronitrobenzene isomers, the compound is
anticipated to be classified as:

Acutely Toxic (Oral, Dermal, Inhalation): Toxic or fatal if swallowed, in contact with skin, or if
inhaled.[7][8]

o Skin Corrosion/Irritation: Causes skin irritation.[7][8]

o Serious Eye Damage/Irritation: Causes serious eye damage or burns.[7][8]

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure.[7][8] Key target organs identified for related compounds
include the liver, kidneys, blood, and nervous system.[7]

» Hazardous to the Aquatic Environment (Acute and Chronic): Very toxic to aquatic life with
long-lasting effects.[7][8]

The following diagram illustrates the core hazard communication elements that should be
anticipated on a label for this chemical, based on the profiles of its isomers.
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Label Elements

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled

Hazard Statements H318: Causes serious eye damage
H373: May cause damage to organs through prolonged or repeated exposure

H410: Very toxic to aquatic life with long lasting effects

Signal Word | Danger

Hazard Pictograms

Hazardous to the
Aquatic Environment

Serious Eye Damage

Specific Target
Organ Toxicity

Acute Toxicity
(Fatal or Toxic)

Click to download full resolution via product page

GHS Hazard Communication for Dinitrochlorobenzene Isomers

PART 2: Toxicological Profile and Health Effects

The primary routes of occupational exposure to 1,4-Dichloro-2,5-dinitrobenzene are
inhalation of dust particles and dermal contact.[9] Ingestion is a less common but potentially
severe route of exposure. The substance is readily absorbed through the skin.[10]
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Acute Effects

Inhalation: Inhaling dust can be toxic and is extremely destructive to the tissues of the
mucous membranes and upper respiratory tract.[7]

Skin Contact: Toxic if absorbed through the skin.[7] Direct contact causes skin burns and
irritation.[7]

Eye Contact: Causes severe eye burns and potentially irreversible damage.[7][8]

Ingestion: Toxic if swallowed.[7] Symptoms can include a burning sensation, nausea,
weakness, dizziness, and labored breathing.[7] A key systemic effect of nitroaromatic
compounds is methemoglobinemia, a condition where the blood's ability to carry oxygen is
reduced, leading to cyanosis (blue lips, fingernails, and skin).[10]

Chronic and Long-Term Effects

Specific Target Organ Toxicity: Prolonged or repeated exposure may cause damage to
organs.[7][8] Studies on analogous compounds have identified the liver, kidneys, blood, and
testes as target organs.[7][9] Effects observed in animal studies include increased liver
weight, hepatocellular hypertrophy, and testicular damage.[9]

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified the
related compound 1,4-Dichloro-2-nitrobenzene as "Possibly carcinogenic to humans" (Group
2B) based on sufficient evidence in animal studies.[10] This compound is also listed under
California's Proposition 65 as a chemical known to cause cancer.[10] Given the structural
similarities, a carcinogenic potential for 1,4-Dichloro-2,5-dinitrobenzene should be
assumed.

Genotoxicity: Some in-vitro studies on related isomers have shown potential for genotoxicity
(damage to genetic material), although results can be inconsistent.[9][10]

PART 3: Emergency Procedures

A rapid and informed response is critical in the event of an exposure or accidental release. All

personnel handling this compound must be thoroughly familiar with these protocols.
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First-Aid Measures

The immediate priority is to remove the victim from the source of exposure and seek
professional medical attention without delay.

Step-by-Step First-Aid Protocols:
e Inhalation:
o Immediately move the person to fresh air.

o If breathing is difficult or has stopped, trained personnel should provide artificial
respiration.

o Consult a physician immediately.[7]
e Skin Contact:

o Immediately begin washing the affected area with soap and plenty of water while removing
all contaminated clothing and shoes.

o Take the victim to a hospital without delay.[7]
o Contaminated clothing must be washed thoroughly before reuse.[8]

e Eye Contact:

o

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.

o

Remove contact lenses if present and easy to do.

[e]

Continue rinsing the eyes during transport to the hospital.[7]

o

Immediate medical attention from a physician is required.[7][8]
e Ingestion:

o DO NOT induce vomiting.
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o If the person is conscious, rinse their mouth with water.[7]
o Never give anything by mouth to an unconscious person.[7]

o Immediately call a poison control center or a doctor.[7][8]

Fire and Explosion Hazard Data

While classified as a combustible solid, 1,4-Dichloro-2,5-dinitrobenzene does not ignite
readily. However, finely dispersed dust can form explosive mixtures in the air.[11]

Flammability Parameter Value

Flash Point > 110 °C /> 230 °F (Data for isomer)
Autoignition Temperature 485 °C / 905 °F (Data for isomer)
Explosive Limits Not available. Dust explosion is a risk.

Firefighting Protocol:

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[7]

» Specific Hazards: During a fire, irritating and highly toxic gases are generated, including
carbon oxides (CO, COz), nitrogen oxides (NOx), and hydrogen chloride gas.[12] Containers
may explode when heated.

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective chemical-resistant gear.[7][13]

e Special Procedures: Prevent fire-extinguishing water from contaminating surface water or
the ground water system.[13]

Accidental Release Measures

e Personal Precautions:

o Evacuate personnel to a safe area.
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[e]

Ensure adequate ventilation.

o

Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles or a face shield, and respiratory protection.[7]

(¢]

Avoid breathing dust and prevent contact with skin and eyes.[7]

[¢]

Eliminate all ignition sources.

e Environmental Precautions:

o Prevent the product from entering drains, sewers, or waterways.[7] Discharge into the
environment must be avoided.[7]

o Containment and Cleanup:

o Carefully sweep up or shovel the spilled material into a suitable, closed, and labeled

container for disposal.
o Avoid creating dust. If appropriate, moisten the material first to prevent dusting.
o Clean the spill area thoroughly with soap and water.

PART 4: Handling, Storage, and Disposal

Proactive safety measures during routine handling and storage are essential to minimize the

risk of exposure.

Safe Handling and Storage Workflow

The following diagram illustrates a logical workflow for the safe handling and storage of 1,4-

Dichloro-2,5-dinitrobenzene.
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Workflow for Safe Handling and Storage

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b099474?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Key Practices:

Ventilation: Always handle this chemical in a well-ventilated area, preferably inside a
chemical fume hood.[7]

o Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly
after handling.[8]

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[7][14][15] Keep away from heat, sparks, and open flames.

o Disposal: Dispose of contents and containers to an approved waste disposal plant in
accordance with local, regional, and national regulations.[7][12][14] This material is
considered hazardous waste due to its toxicity.[8]

PART 5: Physical, Chemical, and Reactivity Data

Understanding the physical and chemical properties of 1,4-Dichloro-2,5-dinitrobenzene is
essential for its safe handling and for predicting its behavior under various conditions.

Physical and Chemical Properties
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Property Value Source

CAS Number 17488-25-4 [1][16]

Molecular Formula CeH2CI2N204 [1][16]

Molecular Weight 237.00 g/mol [16]

Appearance Pale. >'/ellow crystalline solid Data for isomers
(anticipated)

Odor Almond-like (Data for isomers)

Melting Point Not available

Boiling Point Not available

Solubility Low water solubllity [12][13][15][17]
(anticipated)

2.87 (Data for 1,4-dichloro-2-

log Pow .
nitrobenzene)

Stability and Reactivity

o Chemical Stability: The compound is stable under recommended storage conditions.[8]
» Conditions to Avoid: Avoid heat, flames, sparks, dust formation, and exposure to moisture.[8]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and some
metals.[12][14][15] Reaction with hydrazine can be violent.

e Hazardous Decomposition Products: Thermal decomposition can produce toxic and
corrosive gases, including carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen
chloride gas.[12]

References

e 1-CHLORO-2-4-DINITROBENZENE AR Safety Data Sheet. Loba Chemie. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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